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Cat. No.: B12369189

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linalool, a naturally occurring terpene alcohol found in many essential oils, is recognized for its
aromatic properties and diverse biological activities, including anti-inflammatory, anxiolytic, and
antimicrobial effects.[1][2] Understanding its metabolic fate and quantifying its presence in
biological systems is crucial for drug development and various research applications. Linalool-
d6, a deuterated stable isotope-labeled version of linalool, serves as an invaluable tool in
metabolomics and metabolic flux analysis. Its chemical properties are nearly identical to those
of endogenous linalool, but its increased mass allows for clear differentiation by mass
spectrometry (MS). This distinction is fundamental for its use as an internal standard for
accurate quantification and as a tracer to elucidate metabolic pathways.

Application 1: Linalool-d6 as an Internal Standard
for Accurate Quantification in Metabolomics

In metabolomics studies, precise and accurate quantification of metabolites is essential.
Linalool-d6 is an ideal internal standard for the quantification of linalool in complex biological
matrices such as plasma, serum, and tissue extracts. By adding a known amount of Linalool-
d6 to a sample prior to extraction and analysis, variations in sample preparation, injection
volume, and instrument response can be normalized, leading to highly reliable quantitative
data.
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Experimental Workflow: Quantification of Linalool using
Linalool-d6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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